Cas no 112476-31-0 (1-phenylbutoxymethylbenzene)

1-phenylbutoxymethylbenzene structure
1-phenylbutoxymethylbenzene structure
Product Name:1-phenylbutoxymethylbenzene
CAS No:112476-31-0
MF:C17H20O
MW:240.340105056763
CID:2608875
PubChem ID:11715675
Update Time:2025-04-21

1-phenylbutoxymethylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-phenylbutoxymethylbenzene
    • 112476-31-0
    • Benzene, [(1-phenylbutoxy)methyl]-
    • DTXSID50471064
    • Inchi: 1S/C17H20O/c1-2-9-17(16-12-7-4-8-13-16)18-14-15-10-5-3-6-11-15/h3-8,10-13,17H,2,9,14H2,1H3
    • InChI Key: DLTHDUNRSUSYAH-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(C1C=CC=CC=1)CCC

Computed Properties

  • Exact Mass: 240.151415257Da
  • Monoisotopic Mass: 240.151415257Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 9.2Ų
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